Cas no 343566-57-4 (5-chloro-1,2-oxazole-3-carboxylic acid)

• Product Name: 5-chloro-1,2-oxazole-3-carboxylic acid
• CAS No: 343566-57-4
• MF: C₄H₂ClNO₃
• MW: 147.516580104828
• MDL: MFCD16171762
• CID: 1463162
• PubChem ID: 22311430
• Update Time: 2025-04-20

5-chloro-1,2-oxazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Isoxazolecarboxylic acid, 5-chloro-
• EN300-147683
• 5-chloro-isoxazole-3-carboxylic acid
• 343566-57-4
• DB-095248
• MFCD16171762
• AKOS006378266
• SCHEMBL893079
• MWBRWFZSQFEORX-UHFFFAOYSA-N
• BS-16608
• CS-0498860
• 5-chloro-1,2-oxazole-3-carboxylicacid
• 5-chloroisoxazole-3-carboxylic acid
• D80865
• 5-chloro-1,2-oxazole-3-carboxylic acid

• MDL： MFCD16171762
• Inchi： 1S/C4H2ClNO3/c5-3-1-2(4(7)8)6-9-3/h1H,(H,7,8)
• InChI Key： MWBRWFZSQFEORX-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(=O)O)=NO1

Computed Properties

• Exact Mass: 146.97236
• Monoisotopic Mass: 146.972
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3A^2
• XLogP3: 1.2

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Boiling Point: 342.6±22.0 °C at 760 mmHg
• Flash Point: 161.0±22.3 °C
• PSA: 63.33
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

5-chloro-1,2-oxazole-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl chlorides